Cas no 192881-82-6 (Diethyl (pentadecan-2-yl)propanedioate)

• Product Name: Diethyl (pentadecan-2-yl)propanedioate
• CAS No: 192881-82-6
• MF: C₂₂H₄₂O₄
• MW: 370.566487789154
• CID: 2787891
• Update Time: 2023-08-07

Diethyl (pentadecan-2-yl)propanedioate Chemical and Physical Properties

Names and Identifiers

• Diethyl (pentadecan-2-yl)propanedioate

• Inchi： 1S/C22H42O4/c1-5-8-9-10-11-12-13-14-15-16-17-18-19(4)20(21(23)25-6-2)22(24)26-7-3/h19-20H,5-18H2,1-4H3
• InChI Key： UVKPINZNHZFZAR-UHFFFAOYSA-N
• SMILES： O(CC)C(C(C(=O)OCC)C(C)CCCCCCCCCCCCC)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 19
• Complexity: 336
• XLogP3: 8.7
• Topological Polar Surface Area: 52.6